Cas no 3426-08-2 (1H-Azepine,1-(3,3-diphenylpropyl)hexahydro-)

• Product Name: 1H-Azepine,1-(3,3-diphenylpropyl)hexahydro-
• CAS No: 3426-08-2
• MF: C₂₁H₂₇N
• MW: 293.44578576088
• CID: 309795
• PubChem ID: 71127
• Update Time: 2025-04-19

1H-Azepine,1-(3,3-diphenylpropyl)hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine,1-(3,3-diphenylpropyl)hexahydro-
• 1-(3,3-diphenylpropyl)azepane
• N-(3,3-diphenylpropyl)azepane
• PROZAPINE [WHO-DD]
• Prozapinum
• Hexadiphane
• Prozapine
• 1H-Azepine, 1-(3,3-diphenylpropyl)hexahydro-
• PROZAPINE [MI]
• CHEBI:135225
• EINECS 222-325-9
• Prozapina
• Q27277035
• DTXSID60187826
• UNII-E9503DM633
• 1-(3,3-DIPHENYLPROPYL)HEXAMETHYLENIMINE
• Prozapinum [INN-Latin]
• 1-(3,3-Diphenylpropyl)hexahydro-1H-azepine
• CHEMBL2105301
• 1-(3,3-Diphenylpropyl)cyclohexamethyleneimine
• SCHEMBL25765
• NS00049488
• 3426-08-2
• E9503DM633
• Prozapina [INN-Spanish]
• QSEKJQWRMSJZDE-UHFFFAOYSA-N
• Prozapine [INN]
• 1-(3,3-Diphenylpropyl)azepane #

• Inchi： 1S/C21H27N/c1-2-10-17-22(16-9-1)18-15-21(19-11-5-3-6-12-19)20-13-7-4-8-14-20/h3-8,11-14,21H,1-2,9-10,15-18H2
• InChI Key： QSEKJQWRMSJZDE-UHFFFAOYSA-N
• SMILES： N1(CCC(C2C=CC=CC=2)C2C=CC=CC=2)CCCCCC1

Computed Properties

• Exact Mass: 293.214
• Monoisotopic Mass: 293.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• XLogP3: 5.2

Experimental Properties

• Density: 0.998
• Boiling Point: bp1 170-174°
• Flash Point: 188.7 ℃
• Refractive Index: 1.553